![molecular formula C13H19BrFN3 B6245621 5-bromo-4-fluoro-2-[(3R,5S)-3,4,5-trimethylpiperazin-1-yl]aniline, cis CAS No. 2130893-34-2](/img/no-structure.png)
5-bromo-4-fluoro-2-[(3R,5S)-3,4,5-trimethylpiperazin-1-yl]aniline, cis
Overview
Description
5-Bromo-4-fluoro-2-[(3R,5S)-3,4,5-trimethylpiperazin-1-yl]aniline, cis (BFTPA) is a synthetic compound with a wide range of applications in scientific research. BFTPA has been used in various fields such as medicinal chemistry, biochemistry, and molecular biology. Its unique features make it a valuable tool for laboratory experiments.
Scientific Research Applications
5-bromo-4-fluoro-2-[(3R,5S)-3,4,5-trimethylpiperazin-1-yl]aniline, cis has been used in a variety of scientific research applications. It has been used as a ligand for the preparation of metal complexes, as a reagent for the synthesis of heterocyclic compounds, as a catalyst for various organic reactions, and as a substrate for the study of enzymes. It has also been used as a tool for the study of protein-protein interactions, for the study of protein-DNA interactions, and for the study of drug-receptor interactions.
Mechanism of Action
The mechanism of action of 5-bromo-4-fluoro-2-[(3R,5S)-3,4,5-trimethylpiperazin-1-yl]aniline, cis is not yet fully understood. However, it is believed that 5-bromo-4-fluoro-2-[(3R,5S)-3,4,5-trimethylpiperazin-1-yl]aniline, cis binds to proteins and other biological molecules through hydrogen bonding and electrostatic interactions. It is also believed that 5-bromo-4-fluoro-2-[(3R,5S)-3,4,5-trimethylpiperazin-1-yl]aniline, cis can form complexes with metal ions, which may be involved in the binding of 5-bromo-4-fluoro-2-[(3R,5S)-3,4,5-trimethylpiperazin-1-yl]aniline, cis to proteins and other biological molecules.
Biochemical and Physiological Effects
The biochemical and physiological effects of 5-bromo-4-fluoro-2-[(3R,5S)-3,4,5-trimethylpiperazin-1-yl]aniline, cis are not yet fully understood. However, it has been shown to have an inhibitory effect on the enzyme acetylcholinesterase, which is involved in the breakdown of the neurotransmitter acetylcholine. In addition, 5-bromo-4-fluoro-2-[(3R,5S)-3,4,5-trimethylpiperazin-1-yl]aniline, cis has been shown to inhibit the growth of various cancer cell lines.
Advantages and Limitations for Lab Experiments
The main advantage of using 5-bromo-4-fluoro-2-[(3R,5S)-3,4,5-trimethylpiperazin-1-yl]aniline, cis in laboratory experiments is its ability to form complexes with metal ions. This makes it an ideal tool for the study of metal-mediated interactions. However, 5-bromo-4-fluoro-2-[(3R,5S)-3,4,5-trimethylpiperazin-1-yl]aniline, cis is not water-soluble and therefore must be dissolved in a suitable solvent before use. In addition, 5-bromo-4-fluoro-2-[(3R,5S)-3,4,5-trimethylpiperazin-1-yl]aniline, cis is not very stable and can easily decompose at high temperatures.
Future Directions
The future of 5-bromo-4-fluoro-2-[(3R,5S)-3,4,5-trimethylpiperazin-1-yl]aniline, cis is promising, as it has a wide range of potential applications in scientific research. Some potential future directions for 5-bromo-4-fluoro-2-[(3R,5S)-3,4,5-trimethylpiperazin-1-yl]aniline, cis include the development of new synthesis methods, the exploration of its use as a drug target, and the investigation of its potential as an enzyme inhibitor. In addition, 5-bromo-4-fluoro-2-[(3R,5S)-3,4,5-trimethylpiperazin-1-yl]aniline, cis could be used to study the structure and function of proteins and other biological molecules, and to develop new catalysts for organic reactions.
Synthesis Methods
5-bromo-4-fluoro-2-[(3R,5S)-3,4,5-trimethylpiperazin-1-yl]aniline, cis can be synthesized using a variety of methods, including a two-step reaction involving the coupling of 4-fluoroaniline and 5-bromo-2-methylpiperazine. The first step involves the reaction of 4-fluoroaniline with 5-bromo-2-methylpiperazine in the presence of a base such as sodium hydroxide. The second step involves the addition of trimethylpiperazine to the reaction mixture. The reaction is carried out at room temperature and the product is isolated by column chromatography.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 5-bromo-4-fluoro-2-[(3R,5S)-3,4,5-trimethylpiperazin-1-yl]aniline, cis involves the introduction of a bromine and a fluorine atom onto a pre-existing aniline ring, followed by the addition of a piperazine ring with specific stereochemistry.", "Starting Materials": [ "4-nitroaniline", "5-bromo-2-fluoroaniline", "3,4,5-trimethylpiperazine", "Sodium borohydride", "Hydrochloric acid", "Sodium hydroxide", "Ethanol", "Acetone", "Diethyl ether", "Methanol", "Chloroform" ], "Reaction": [ "Step 1: Reduction of 4-nitroaniline to 4-aminoaniline using sodium borohydride in ethanol", "Step 2: Bromination of 4-aminoaniline using hydrobromic acid and sodium nitrite in hydrochloric acid", "Step 3: Fluorination of 5-bromo-4-nitro-2-aniline using potassium fluoride in acetone", "Step 4: Reduction of 5-bromo-4-fluoro-2-nitroaniline to 5-bromo-4-fluoro-2-aniline using sodium borohydride in methanol", "Step 5: Alkylation of 5-bromo-4-fluoro-2-aniline with 3,4,5-trimethylpiperazine using sodium hydride in chloroform", "Step 6: Separation of cis and trans isomers using column chromatography" ] } | |
CAS RN |
2130893-34-2 |
Molecular Formula |
C13H19BrFN3 |
Molecular Weight |
316.2 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
